(5E)-3-(1,1-Dioxothiolan-3-yl)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
(5E)-3-(1,1-Dioxothiolan-3-yl)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
Brand Name:
Vulcanchem
CAS No.:
851303-92-9
VCID:
VC0414894
InChI:
InChI=1S/C18H14N2O6S3/c21-17-16(28-18(27)19(17)13-7-8-29(24,25)10-13)9-14-5-6-15(26-14)11-1-3-12(4-2-11)20(22)23/h1-6,9,13H,7-8,10H2/b16-9+
SMILES:
C1CS(=O)(=O)CC1N2C(=O)C(=CC3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-])SC2=S
Molecular Formula:
C18H14N2O6S3
Molecular Weight:
450.5g/mol
(5E)-3-(1,1-Dioxothiolan-3-yl)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No.: 851303-92-9
Main Products
VCID: VC0414894
Molecular Formula: C18H14N2O6S3
Molecular Weight: 450.5g/mol
![(5E)-3-(1,1-Dioxothiolan-3-yl)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one - 851303-92-9](/images/no_structure.jpg)
| CAS No. | 851303-92-9 |
|---|---|
| Product Name | (5E)-3-(1,1-Dioxothiolan-3-yl)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
| Molecular Formula | C18H14N2O6S3 |
| Molecular Weight | 450.5g/mol |
| IUPAC Name | (5E)-3-(1,1-dioxothiolan-3-yl)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
| Standard InChI | InChI=1S/C18H14N2O6S3/c21-17-16(28-18(27)19(17)13-7-8-29(24,25)10-13)9-14-5-6-15(26-14)11-1-3-12(4-2-11)20(22)23/h1-6,9,13H,7-8,10H2/b16-9+ |
| Standard InChIKey | TTWRZZPAKUKQGA-CXUHLZMHSA-N |
| Isomeric SMILES | C1CS(=O)(=O)CC1N2C(=O)/C(=C\C3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-])/SC2=S |
| SMILES | C1CS(=O)(=O)CC1N2C(=O)C(=CC3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-])SC2=S |
| Canonical SMILES | C1CS(=O)(=O)CC1N2C(=O)C(=CC3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-])SC2=S |
| PubChem Compound | 5334596 |
| Last Modified | Nov 11 2021 |
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